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Compound of Interest |

Compound Name: LYNESTRENOL
CAS No.: 58311-09-4
Cat. No.: B534155
Get Quote
. J

Understanding the physicochemical and biological hazards of lynestrenol is critical to
executing proper disposal. We do not implement these steps arbitrarily; they are dictated by the
molecule's specific hazard profile:

o Endocrine Disruption & Environmental Persistence: Steroid hormones like lynestrenol are
highly resistant to metabolic transformation and biological breakdown. If disposed of via
municipal sewer systems, they pass untreated through publicly owned treatment works
(POTWSs) and enter surface waters, causing severe reproductive disruption in aquatic
ecosystems (1).

o Combustible Dust Hazard: In solid powder form, finely dispersed lynestrenol particles can
form explosive mixtures in the air. Dry sweeping is strictly prohibited because it aerosolizes
the active pharmaceutical ingredient (API), simultaneously creating an inhalation hazard and
an electrostatic ignition risk (2).

o Reproductive Toxicity: Lynestrenol is classified as a Category 1B reproductive toxin and a
Category 2 carcinogen (3). Chronic exposure causes damage to the blood, mammary
glands, and reproductive organs.
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Quantitative Data & Regulatory Thresholds

To guide waste segregation, the following table summarizes the critical regulatory and physical
data for lynestrenol waste streams.

Property | Hazard Classification / Value Operational Implication

Essential for accurate waste
CAS Number 52-76-6 ) )
manifest tracking.

Mandates double-containment

and handling exclusively in a
o Carc. 2 (H351), Repr. 1B ) )
GHS Classification Class Il Biological Safety

(H360F), STOT RE 1 (H372) _ _
Cabinet (BSC) or chemical

fume hood.

Zero-sewering rule. Must be

Hazardous Pharmaceutical disposed of as hazardous
EPA RCRA Status
Waste waste; cannot be flushed or
poured down drains.
Ground all equipment. Do not
Physical State Risk Combustible Dust use compressed air or dry
sweeping for cleanup.
Requires a licensed chemical
Destruction Method High-Temperature Incineration destruction plant with flue gas

scrubbing.

Visualizing the Disposal Workflow

The following decision tree outlines the segregation and destruction pathways for various
lynestrenol waste streams to ensure environmental compliance and laboratory safety.
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Lynestrenol Waste
Generation
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Spill | Surface Liquid Waste
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Solid Waste
(Powder/Tablets/PPE)

Wet Wipe | HEPA Vac
Decontaminate w/ Bleach

Store in Compatible

S solvent Waste Carboy

Seal in Double-Bagged
Biohazard/Toxic Bin

Licensed Chemical Destruction
(High-Temp Incineration)

Click to download full resolution via product page

Caption: Workflow for Lynestrenol waste segregation, containment, and ultimate destruction.
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Step-by-Step Experimental Disposal Protocols

Protocol A: Solid Waste (Powder, Tablets, and
Contaminated PPE)

Causality: Solid lynestrenol presents an inhalation and dust explosion hazard. Double-bagging

prevents accidental aerosolization during transit to the destruction facility, while electrical

grounding prevents static ignition of the API dust.

Segregation: Collect all solid waste (vials, weighing boats, gloves, and bench paper) inside
the fume hood or BSC.

Primary Containment: Place the waste into a heavy-duty, sealable polyethylene bag. Seal
the bag completely while still inside the ventilated enclosure.

Secondary Containment: Transfer the primary bag into a rigid, puncture-resistant hazardous
waste container labeled "Toxic/Hazardous Pharmaceutical Waste - Lynestrenol".

Storage: Store the container locked up in a cool, dark storage area away from incompatible
materials such as oxidizing agents (4).

Final Disposal: Transfer to a licensed chemical destruction plant. The material must be
destroyed via controlled high-temperature incineration equipped with a flue gas scrubber (3).

Protocol B: Liquid Waste (Solutions and HPLC Effluents)

Causality: Liquid mixtures containing lynestrenol can easily permeate environmental barriers if

improperly handled. Segregation by solvent type ensures safe incineration without reactive

byproducts.

Compatibility Check: Determine the primary solvent (e.g., methanol, acetonitrile). Ensure the
waste carboy is chemically compatible (e.g., HDPE).

Collection: Pour liquid waste into the designated "Non-Halogenated" or "Halogenated"
hazardous solvent waste container. Use a funnel with a closing lid to minimize vapor release.

Labeling: Clearly list "Lynestrenol” and its concentration on the hazardous waste manifest
attached to the carboy.
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e Disposal: Do not discharge to sewer systems under any circumstances. Submit the carboy
for commercial chemical incineration.

Protocol C: Spill Clean-Up and Decontamination (Self-
Validating System)

Causality: Dry sweeping generates explosive/toxic dust clouds. Wet wiping and chemical
degradation neutralize the API while preventing airborne exposure.

o Evacuation & PPE: Evacuate non-essential personnel. Don impervious gloves (butyl rubber),
safety goggles, and an approved particulate respirator (N95 or higher) (2).

o Containment: If the spill is a powder, gently cover it with damp absorbent paper to prevent
dust dispersion. Do NOT use compressed air.

o Collection: Use a HEPA-filtered vacuum dedicated to hazardous APIs, or carefully sweep up
the damp material using non-sparking tools.

o Chemical Decontamination: Wash the non-recoverable remainder and the affected surface
with a 5-10% Sodium Hypochlorite (bleach) solution (5). The oxidative power of hypochlorite
helps degrade the steroid ring structure.

» Validation (The Self-Validating Step): To ensure the area is fully decontaminated, perform a
surface swab of the spill area. Extract the swab in methanol and analyze via HPLC-UV
(typically at 205 nm). The area is considered safe only when the residual lynestrenol
concentration falls below the laboratory's predetermined acceptable daily exposure (ADE)
limit.

o Waste Transfer: Place all cleanup materials into solid waste containment (Protocol A).

References
e TOKYO CHEMICAL INDUSTRY CO., LTD. "SAFETY DATA SHEET - Lynestrenol"
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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